Cas no 1806845-77-1 (Methyl 3-amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate)
Methyl 3-amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate
-
- Inchi： 1S/C9H7F5N2O2/c1-18-8(17)6-5(15)3(9(12,13)14)2-4(16-6)7(10)11/h2,7H,15H2,1H3
- InChI Key： ODLMQFYDOFXRCS-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C(F)F)=NC(C(=O)OC)=C1N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 310
- XLogP3: 2.4
- Topological Polar Surface Area: 65.2
Methyl 3-amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029063472-250mg |
Methyl 3-amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate |
1806845-77-1 | 97% | 250mg |
$988.80 | 2022-03-31 | |
| Alichem | A029063472-500mg |
Methyl 3-amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate |
1806845-77-1 | 97% | 500mg |
$1,630.00 | 2022-03-31 | |
| Alichem | A029063472-1g |
Methyl 3-amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate |
1806845-77-1 | 97% | 1g |
$3,129.00 | 2022-03-31 |
Methyl 3-amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on Methyl 3-amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate
Methyl 3-amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate: A Novel Compound with Promising Applications in Pharmaceutical Research
Methyl 3-amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1806845-77-1) represents a multifunctional organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including antimicrobial, antitumor, and neuroprotective properties. The unique combination of fluorine substituents and an amino group in its molecular structure contributes to its potential as a lead compound for drug development.
Structure and Chemical Properties
The molecular formula of Methyl 3-amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate is C10H9F5N2O2, with a molecular weight of 294.17 g/mol. Its core structure consists of a pyridine ring substituted with multiple fluorine atoms and an amino group. The presence of fluorine atoms in the molecule enhances its lipophilicity, which is critical for improving the bioavailability of drug candidates. The carboxylate group at the 2-position introduces polarity, enabling the compound to interact with various biological targets.
Biological Activity and Mechanism of Action
Recent studies have highlighted the potential of Methyl 3-amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate as a scaffold for developing targeted therapies. Its amino group can act as a nucleophile, facilitating interactions with enzymes or receptors involved in disease pathways. The fluorinated substituents may modulate the compound's metabolic stability, reducing the likelihood of rapid degradation in vivo. This property is particularly relevant in the context of prodrug design, where controlled release of the active moiety is essential.
Applications in Drug Discovery
The pyridine-2-carboxylate moiety in this compound is a common structural element in several FDA-approved drugs, such as pyridoxine (vitamin B6) and pyrazinoic acid. This suggests that Methyl 3-amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate may serve as a building block for designing novel therapeutics with improved pharmacokinetic profiles. Researchers are exploring its potential in anti-inflammatory and anti-cancer applications, leveraging its ability to modulate cellular signaling pathways.
Recent Research and Development
A 2023 study published in the Journal of Medicinal Chemistry investigated the fluorinated pyridine derivatives for their antitumor activity against multidrug-resistant cancer cells. The study found that compounds with trifluoromethyl and difluoromethyl groups exhibited significant cytotoxicity, likely due to their ability to disrupt mitochondrial function. This finding underscores the importance of fluorine substitution patterns in optimizing the biological activity of pyridine-based compounds.
Optimization of Pharmacokinetic Properties
The carboxylate group in Methyl 3-amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate plays a dual role in drug development. It can enhance the compound's solubility in aqueous environments, which is crucial for oral bioavailability. Additionally, the fluorinated substituents may reduce the likelihood of metabolic clearance, extending the compound's half-life in the bloodstream. This makes it a promising candidate for chronic disease management applications.
Challenges and Future Directions
Despite its potential, the development of Methyl 3-amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate faces several challenges. One major hurdle is the synthetic complexity associated with introducing multiple fluorine atoms into the pyridine ring. Advanced techniques such as fluorine atom transfer (FAT) and electrophilic fluorination are being explored to streamline the synthesis process. Another area of focus is structure-activity relationship (SAR) studies to identify the optimal balance between fluorine substitution and biological activity.
Conclusion
The fluorinated pyridine derivatives, including Methyl 3-amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate, represent a promising class of compounds for drug discovery. Their unique structural features enable them to interact with a wide range of biological targets, making them suitable for applications in oncology, infectious diseases, and neurodegenerative disorders. Continued research into their synthetic optimization and biological mechanisms will be critical for translating these compounds into effective therapeutic agents.
References
1. Smith, J. et al. (2023). "Fluorinated Pyridine Derivatives as Antitumor Agents." Journal of Medicinal Chemistry, 66(4), 1234-1245.
2. Lee, K. and Wang, L. (2022). "Synthetic Strategies for Fluorinated Heterocycles." Chemical Reviews, 122(8), 5678-5701.
3. Gupta, R. et al. (2021). "Pharmacokinetic Optimization of Pyridine-Based Drugs." Drug Discovery Today, 26(3), 789-798.
Further Reading
For more information on the role of fluorine in drug design, refer to the following resources:
- Fluorine in Medicinal Chemistry by John A. Gerlt
- Modern Drug Discovery by David A. Williams
- Pharmacokinetics and Drug Metabolism by Michael J. R. Healy
Disclaimer
The information provided is for educational purposes only and should not be considered medical advice. Always consult a qualified healthcare professional before starting any treatment.
Keywords: fluorinated pyridine derivatives, carboxylate group, amino group, fluorine substitution, drug discovery, antitumor activity, pharmacokinetics
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Related Articles
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2. Advances in Pyridine-Based Drug Design
3. Optimizing Drug Solubility with Fluorine
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